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Compound of Interest

Compound Name: MK-4074

Cat. No.: B10800864

Essential Safety and Handling Guide for MK-
4074

For Researchers, Scientists, and Drug Development Professionals: Your trusted source for
laboratory safety and chemical handling information.

This guide provides immediate, essential safety and logistical information for the proper
handling of MK-4074, a potent and liver-specific inhibitor of acetyl-CoA carboxylase (ACC).
Adherence to these procedures is critical for ensuring laboratory safety and maintaining the
integrity of your research.

Summary of Key Safety Information

While MK-4074 is not classified as a hazardous substance or mixture according to available
Safety Data Sheets (SDS), it is imperative to handle it with the care required for all research
chemicals.[1] The following table summarizes its key properties.
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Property Value Reference
Chemical Name MK-4074 [2][3]

CAS Number 1039758-22-9 [11[3]
Molecular Formula Cs3H31N306

Molecular Weight 565.62 g/mol

o Not a hazardous substance or
GHS Classification

mixture
Storage (Solid) -20°C
Storage (In solvent) -80°C (stable for up to 2 years)

Personal Protective Equipment (PPE)

Even in the absence of a formal hazard classification, a cautious approach to handling MK-
4074 is recommended. The following PPE should be worn at all times when handling the
compound:

o Eye Protection: Chemical safety goggles or glasses with side shields.
o Hand Protection: Nitrile or latex gloves.

o Body Protection: A standard laboratory coat.

Operational Plans: Handling and Storage

Proper handling and storage are crucial to maintain the stability and efficacy of MK-4074.
Receiving and Storage:

e Upon receipt, inspect the container for any damage.

» Store the solid compound in a tightly sealed container at -20°C.

» For solutions, aliquot into single-use volumes to avoid repeated freeze-thaw cycles and store
at -80°C.
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Preparation of Solutions:

Recommended Solvents: DMSO, PEG300, Tween-80, and saline are commonly used for in
Vivo studies.

Procedure:
o Prepare a stock solution in DMSO.

o For in vivo administration, the DMSO stock can be further diluted in a vehicle such as a
mixture of PEG300, Tween-80, and saline.

o If precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.

Emergency Procedures: Spill and Disposal Plans

Spill Response:

In the event of a spill, follow these steps:

Evacuate: Ensure the immediate area of the spill is clear of all personnel.
Ventilate: Increase ventilation in the area, if possible and safe to do so.

Contain: For a powdered spill, carefully cover with a damp paper towel to avoid generating
dust. For a liquid spill, absorb with an inert material (e.g., vermiculite, sand, or earth).

Clean: Wearing appropriate PPE, gently sweep or wipe up the contained material. Place the
waste into a sealed container.

Decontaminate: Clean the spill area with a suitable detergent and water.

Dispose: Dispose of the sealed container and any contaminated cleaning materials as
chemical waste in accordance with local regulations.

Waste Disposal:
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» All waste materials, including empty containers, contaminated PPE, and spill cleanup
materials, should be disposed of as chemical waste.

» Follow all federal, state, and local regulations for chemical waste disposal.

Mechanism of Action: Signaling Pathway

MK-4074 is a potent inhibitor of both isoforms of acetyl-CoA carboxylase, ACC1 and ACC2.
ACCl1 is a cytosolic enzyme that catalyzes the rate-limiting step in de novo fatty acid synthesis.
ACC2 is located on the outer mitochondrial membrane and its product, malonyl-CoA, regulates

fatty acid 3-oxidation.
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Caption: MK-4074 inhibits ACC1 and ACC2, blocking fatty acid synthesis and promoting
oxidation.

Experimental Workflow: Handling MK-4074

The following diagram outlines the standard workflow for handling MK-4074 in a laboratory
setting.
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Caption: A typical workflow for the safe handling and use of MK-4074 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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